![molecular formula C15H15F3OS3 B3042620 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol CAS No. 648427-29-6](/img/structure/B3042620.png)
1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol
Overview
Description
1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol, also known as TTBP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism Of Action
The mechanism of action of 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol is not fully understood, but it is believed to act as a modulator of protein-protein interactions. It has been shown to bind to the SH3 domain of the protein Crk, which plays a role in cell signaling and adhesion. 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol has been shown to modulate immune responses and reduce inflammation.
Advantages And Limitations For Lab Experiments
One advantage of using 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol in lab experiments is its ability to selectively modulate protein-protein interactions, which can be useful in studying various cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol. One area of research is the development of 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol derivatives with improved pharmacological properties, such as increased potency and selectivity. Another area of research is the investigation of 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol's potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol and its effects on cellular processes.
Scientific Research Applications
1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol has shown potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. 1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol has also been investigated for its ability to modulate protein-protein interactions, which play a crucial role in various cellular processes.
properties
IUPAC Name |
1-thiophen-2-ylsulfanyl-3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3OS3/c16-15(17,18)12-4-1-3-11(7-12)8-20-9-13(19)10-22-14-5-2-6-21-14/h1-7,13,19H,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYZVNMJMUVOHAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CSCC(CSC2=CC=CS2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Thienylthio)-3-{[3-(trifluoromethyl)benzyl]thio}propan-2-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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